Cas no 2172591-11-4 (1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2172591-11-4
• MF: C₉H₁₄O₅S
• MW: 234.269462108612
• CID: 5937372
• PubChem ID: 165597462
• Update Time: 2025-05-20

1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid
• EN300-1630453
• 2172591-11-4

• Inchi： 1S/C9H14O5S/c10-7(11)8(2-1-3-8)9(12)4-5-15(13,14)6-9/h12H,1-6H2,(H,10,11)
• InChI Key： JXBAPYNXOAIRRY-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(C(=O)O)CCC1)O)(=O)=O

Computed Properties

• Exact Mass: 234.05619472g/mol
• Monoisotopic Mass: 234.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 100Ų

Additional information on 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid

Introduction to 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2172591-11-4)

1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid, identified by the CAS number 2172591-11-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, featuring a cyclobutane ring conjugated with a thiolan moiety and a carboxylic acid functional group, positions it as a versatile intermediate in the development of novel therapeutic agents. The presence of both hydroxyl and dioxo (ketone) functionalities further enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring structure-activity relationships (SAR) in drug discovery.

The compound’s molecular architecture is derived from thiolan, a five-membered heterocyclic ring containing sulfur, which is known for its ability to participate in diverse chemical transformations. This structural motif is particularly relevant in the design of bioactive molecules due to its capacity to mimic natural products and exhibit favorable pharmacokinetic properties. The 3-hydroxy group introduces a potential site for hydrogen bonding or metal coordination, while the 1,1-dioxo substituent provides electrophilic character suitable for nucleophilic additions or condensation reactions. Together, these features make 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid a promising candidate for further derivatization and exploration in synthetic organic chemistry.

In recent years, there has been growing interest in thiolan derivatives due to their potential applications in medicinal chemistry. For instance, studies have demonstrated that thiolan-based scaffolds can serve as precursors for inhibitors of enzymes involved in inflammatory pathways. The carboxylic acid group in CAS No. 2172591-11-4 can be readily modified into esters or amides, expanding its utility as a building block for peptidomimetics or protease inhibitors. Additionally, the cyclobutane ring enhances metabolic stability, a critical factor in drug design aimed at improving bioavailability and reducing side effects.

Current research highlights the role of thiolan derivatives in modulating biological processes associated with oxidative stress and inflammation. The dioxo functionality is particularly noteworthy, as it can engage in redox reactions relevant to cellular signaling pathways. This has led to investigations into its potential as an antioxidant or prodrug precursor. Furthermore, the hydroxyl group’s ability to form hydrogen bonds with biological targets suggests applications in designing receptor ligands with high affinity and selectivity. These attributes are increasingly important in the development of targeted therapies for neurological disorders or chronic inflammatory diseases.

The synthesis of CAS No. 2172591-11-4 involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclobutane-thiolan core efficiently. Such approaches not only improve yield but also minimize byproduct formation, aligning with green chemistry principles. Moreover, computational modeling has been utilized to predict optimal reaction conditions and predict regioselectivity, streamlining the synthetic pathway. These advancements underscore the compound’s significance as a model system for exploring innovative synthetic strategies.

From a pharmaceutical perspective, the structural features of 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid align well with current trends in drug design. The integration of heterocyclic rings with functionalized cycloalkanes provides a balance between rigidity and flexibility, which is often desirable for achieving optimal binding affinity to biological targets. Additionally, the presence of multiple reactive sites allows for diversification into libraries of analogs through combinatorial chemistry or automated synthesis platforms. This flexibility is crucial for high-throughput screening programs aimed at identifying lead compounds with desired pharmacological profiles.

The compound’s potential extends beyond traditional small-molecule drug discovery into areas such as materials science and agrochemicals. For example, its structural motifs could inspire novel polymers with tailored properties or bioactive agrochemicals designed to interact specifically with biological targets in plants or pests. Such interdisciplinary applications highlight the versatility of CAS No. 2172591-11-4 and its derivatives as tools for innovation across multiple scientific domains.

In conclusion, 1-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2172591-11) represents a structurally intriguing compound with broad applicability in pharmaceutical research and synthetic chemistry. Its unique combination of functional groups offers opportunities for designing molecules with enhanced pharmacological activity and improved pharmacokinetic profiles. As research continues to uncover new synthetic methodologies and biological targets, this compound will undoubtedly remain at the forefront of molecular innovation, contributing to advancements in drug discovery and material science alike.